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Compound of Interest

Compound Name:
Methyl 2-methylbenzo[d]oxazole-

6-carboxylate

Cat. No.: B178514 Get Quote

Essential Safety and Handling Guide for Methyl
2-methylbenzo[d]oxazole-6-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Methyl 2-
methylbenzo[d]oxazole-6-carboxylate (CAS No. 136663-23-5). Adherence to these

procedures is essential for ensuring personal safety and proper disposal. The following

information is based on the known hazards of this compound.

Hazard Assessment
Methyl 2-methylbenzo[d]oxazole-6-carboxylate is classified with the following hazard

statements, indicating it is harmful if swallowed, causes skin and eye irritation, and may cause

respiratory irritation.[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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The GHS pictogram associated with this chemical is GHS07 (Exclamation mark).[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling this compound.

The following table summarizes the required PPE.
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Equipment Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

Protects against splashes and

airborne particles.

Hand Protection

Chemically resistant gloves.

Butyl rubber or nitrile gloves

are recommended for handling

esters and aromatic

compounds.[2] Always inspect

gloves before use.

Prevents direct skin contact

and absorption.

Body Protection

A flame-resistant lab coat is

required. For procedures with

a high risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat. Ensure clothing covers all

exposed skin, including long

pants and closed-toe shoes.

Shields skin from accidental

spills and contact.

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood. If a fume

hood is not available or if

dusts/aerosols may be

generated, a NIOSH-approved

respirator with an organic

vapor cartridge is required.[1]

[3]

Minimizes inhalation exposure

to vapors and dust.

Operational Plan: Handling and Storage
Adherence to a strict operational workflow is critical for safety.
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Preparation:

Designate a specific, well-ventilated area for handling, preferably within a certified

chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and materials before starting work.

Verify that all containers are properly labeled and in good condition.

Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the chemical.

Do not eat, drink, or smoke in the handling area.

Use spark-proof tools and equipment to prevent ignition sources.[4]

Keep containers tightly closed when not in use.[4]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] The

recommended storage temperature is 2-8°C.[1]

Store away from incompatible materials, such as strong oxidizing agents.

The storage area should be clearly marked with the appropriate hazard signs.

Disposal Plan
Proper disposal of Methyl 2-methylbenzo[d]oxazole-6-carboxylate and associated waste is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:
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Solid Waste: Collect all contaminated solid materials, including gloves, disposable lab

coats, bench paper, and empty containers, in a dedicated and clearly labeled hazardous

solid waste container.

Liquid Waste: Collect all liquid waste, including reaction mixtures and cleaning solvents, in

a dedicated, labeled hazardous liquid waste container. Do not mix with other waste

streams.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("Methyl 2-methylbenzo[d]oxazole-6-carboxylate"), and the associated hazard

symbols.

Disposal Procedure:

Dispose of all waste through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
In Case of Accidental Exposure:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

In Case of a Spill:

Evacuate the area and prevent entry of unnecessary personnel.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Carefully collect the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials for

disposal as hazardous waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Methyl 2-methylbenzo[d]oxazole-6-carboxylate

Contingency

Preparation
- Designate work area

- Verify emergency equipment
- Assemble materials

Don Appropriate PPE
- Safety goggles/face shield
- Chemically resistant gloves

- Lab coat/apron
- Respirator (if needed)

Proceed to handling

Handling in Fume Hood
- Avoid contact and inhalation

- Keep containers closed

Enter work area

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatibles

After use

Waste Segregation
- Separate solid and liquid waste

- Use dedicated, labeled containers

Generate waste

Decontamination
- Clean work area and equipment

- Remove PPE correctly

End of procedure

Emergency Response
(If exposure or spill occurs)

Spill or Exposure

Disposal
- Contact EHS for pickup
- Follow all regulations

Container full Dispose of used PPEDispose of contaminated materials

Click to download full resolution via product page

Caption: Workflow for handling and disposing of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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